4-[(Propane-2-sulfonyl)methyl]phenol

• Molecular Formula: C10H14O3S
• Molecular Weight: 214.28 g/mol
• IUPAC Name: 4-(propan-2-ylsulfonylmethyl)phenol
• InChI: InChI=1S/C10H14O3S/c1-8(2)14(12,13)7-9-3-5-10(11)6-4-9/h3-6,8,11H,7H2,1-2H3
• InChI Key: NVFGCUICNJDWSH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)CC1=CC=C(C=C1)O

Description

4-[(Propane-2-sulfonyl)methyl]phenol is a synthetic phenolic compound featuring a propane-2-sulfonyl group attached to a methyl-substituted para-hydroxybenzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(Propane-2-sulfonyl)methyl]phenol typically involves the sulfonylation of a phenolic compound. One common method is the reaction of 4-methylphenol (p-cresol) with propane-2-sulfonyl chloride in the presence of a base such as pyridine or triethylamine. The reaction is carried out under controlled temperature conditions to ensure the selective formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 4-[(Propane-2-sulfonyl)methyl]phenol may involve continuous flow reactors to optimize reaction efficiency and yield. The use of catalysts and advanced purification techniques ensures the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-[(Propane-2-sulfonyl)methyl]phenol can undergo various chemical reactions, including:

Oxidation: The phenolic hydroxyl group can be oxidized to form quinones.

Reduction: The sulfonyl group can be reduced to a sulfide.

Substitution: Electrophilic aromatic substitution reactions can occur at the benzene ring.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) with a palladium catalyst.

Substitution: Reagents such as bromine (Br₂) or nitric acid (HNO₃) for halogenation and nitration, respectively.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of sulfides.

Substitution: Formation of halogenated or nitrated phenolic compounds.

Scientific Research Applications

4-[(Propane-2-sulfonyl)methyl]phenol has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anti-inflammatory effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[(Propane-2-sulfonyl)methyl]phenol involves its interaction with specific molecular targets. The phenolic hydroxyl group can form hydrogen bonds with proteins and enzymes, potentially altering their activity. The sulfonyl group may also interact with cellular components, affecting various biochemical pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 4-[(Propane-2-sulfonyl)methyl]phenol with three categories of analogs: sulfonyl-containing phenols, bis-heterocyclic phenols, and alkyl/aryl-substituted phenols. Key parameters include substituent effects, synthesis strategies, and biological activity.

Compound	Structure	Synthesis	Key Properties	Biological Activity	Reference
4-[(Propane-2-sulfonyl)methyl]phenol	Phenol with -CH₂-SO₂-C(CH₃)₂ substituent	Likely involves sulfonation of 4-(propan-2-yl)phenol derivatives (hypothetical)	High polarity due to sulfonyl group; potential enzyme inhibition or ligand binding.	Not reported in evidence; inferred from sulfonyl analogs (e.g., kinase inhibition).	-
4-[Bis(thiazol-2-ylamino)methyl]phenol	Phenol with bis(thiazole) substituent	Condensation of 2-aminothiazole with 4-hydroxybenzaldehyde in ethanol .	IC₅₀ = 29.71 µM for mushroom tyrosinase inhibition; competitive inhibition (Km = 0.8048) .	Potent tyrosinase inhibitor; potential for treating hyperpigmentation disorders.
(4-Propan-2-ylphenyl)methanesulfonyl chloride	Benzene with -CH₂-SO₂Cl and isopropyl substituent	Sulfonation of 4-(propan-2-yl)benzyl derivatives (e.g., EP 2 402 347 A1) .	Reactive sulfonyl chloride; used as intermediate in drug synthesis (e.g., kinase inhibitors).	Preclinical applications in kinase-targeted therapies.
4-(Ethoxymethyl)phenol	Phenol with -CH₂-O-CH₂CH₃ substituent	Isolated from Pleione bulbocodioides; synthetic routes involve etherification .	Moderate polarity; lower enzyme inhibition compared to sulfonyl analogs.	Weak anti-proliferative activity against LA795 cells .
4-[2-(4-Hydroxyphenyl)propan-2-yl]phenol	Phenol with bis(4-hydroxyphenyl)propane substituent	Synthesized via acid-catalyzed condensation (hypothetical).	High steric bulk; potential antioxidant properties.	Not reported; structural similarity to bisphenol A analogs suggests endocrine activity.

Key Findings and Analysis

Substituent Effects on Bioactivity

• Sulfonyl Groups: The sulfonyl moiety enhances polarity and hydrogen-bonding capacity, as seen in (4-Propan-2-ylphenyl)methanesulfonyl chloride, which is used to synthesize kinase inhibitors . This suggests that 4-[(Propane-2-sulfonyl)methyl]phenol may similarly target enzymes like tyrosinase or kinases.
• Bis-Heterocyclic Derivatives: 4-[Bis(thiazol-2-ylamino)methyl]phenol exhibits strong tyrosinase inhibition (IC₅₀ = 29.71 µM) due to thiazole-mediated π-π stacking and hydrogen bonding with the enzyme’s active site . The sulfonyl group in the target compound may offer analogous interactions but with distinct electronic effects.

Structural and Crystallographic Insights

• Crystal Packing: Orthorhombic polymorphs of phenol derivatives (e.g., 4-(2-Phenyldiazenyl)-2-[(phenylimino)methyl]phenol) reveal planar molecular geometries that enhance stacking interactions . The sulfonyl group in the target compound may influence crystal packing and solubility.